4-cyclohexyl-2-oxobutanoic acid
Overview
Description
4-cyclohexyl-2-oxobutanoic acid is a useful research compound. Its molecular formula is C10H16O3 and its molecular weight is 184.2. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-cyclohexyl-2-oxobutanoic acid can be achieved through a multi-step process involving the conversion of readily available starting materials into the desired product.", "Starting Materials": [ "Cyclohexane", "Sodium hydroxide", "Ethyl acetoacetate", "Bromine", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Sodium sulfate", "Methanol", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Bromination of cyclohexane using bromine in the presence of light and heat to yield 1-bromocyclohexane.", "Step 2: Alkylation of ethyl acetoacetate with 1-bromocyclohexane in the presence of sodium ethoxide to yield 4-cyclohexyl-3-oxobutanoic acid ethyl ester.", "Step 3: Hydrolysis of the ethyl ester using sodium hydroxide in water to yield 4-cyclohexyl-3-oxobutanoic acid.", "Step 4: Decarboxylation of 4-cyclohexyl-3-oxobutanoic acid using hydrochloric acid in methanol to yield 4-cyclohexyl-2-oxobutanoic acid.", "Step 5: Purification of the product using sodium bicarbonate, sodium chloride, and sodium sulfate to remove impurities." ] } | |
CAS No. |
107872-88-8 |
Molecular Formula |
C10H16O3 |
Molecular Weight |
184.2 |
Purity |
95 |
Origin of Product |
United States |
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